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Compound of Interest

Compound Name: Sodium nitrate

CAS No.: 15621-57-5

Cat. No.: B1174521

Get Quote

Executive Summary: The Oxidizer Paradox
Sodium Nitrate (

) is a ubiquitous reagent in drug development, commonly utilized in buffer preparation,
nitrosation reactions, and as a nitrogen source. However, its familiarity often breeds
complacency. Unlike flammable solvents that present immediate, visible risks,

is an Oxidizing Solid (Category 3).[1] It does not burn itself but provides the oxygen required to
sustain and accelerate the combustion of other materials, even in oxygen-deprived
environments.[2]

This technical guide moves beyond basic Safety Data Sheet (SDS) compliance. It analyzes the

physicochemical mechanisms of nitrate hazards, establishes self-validating handling protocols,

and defines the toxicological pathways relevant to biological research.

Physicochemical Intelligence
To control the risk, one must understand the molecule's behavior under stress. Sodium nitrate
is stable at room temperature but undergoes thermal decomposition at elevated temperatures,
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releasing oxygen—the fuel for "runaway" reactions.

Table 1: Critical Physicochemical Properties
Property Value Operational Implication

CAS Number 7631-99-4
Unique identifier for inventory

tracking.

Molecular Weight 84.99 g/mol
Calculation basis for molarity.

[3]

Melting Point 308°C (586°F)
Phase change facilitates rapid

mixing with combustibles.

Decomposition Temp ~380°C (716°F)

Critical Control Point. Above

this,

release begins.

Solubility (Water) 91.2 g/100 mL (25°C)
Highly soluble; spills are easily

spread via wet surfaces.

pH (1% Solution) Neutral (~7.0)
Non-corrosive to glass/steel,

but corrosive to aluminum.

The Decomposition Mechanism
The primary hazard mechanism is the thermal release of oxygen, which transforms a standard

fire into a high-intensity conflagration.

Note: The byproduct, Sodium Nitrite (

), is more toxic and reactive than the parent nitrate.

The Oxidizer Hazard: Incompatibility & Storage
In a laboratory fire, the "Fire Triangle" (Fuel, Heat, Oxygen) is usually broken by removing

oxygen (smothering). This fails with Sodium Nitrate. Because the chemical is the oxygen

source, smothering agents (like fire blankets or

) are often ineffective.
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The "Wood Impregnation" Hazard
A specific, often ignored danger in older laboratories is the interaction with wood.

solutions spilled on wooden shelves or pallets soak into the cellulose fibers. Upon drying, the
wood becomes impregnated with microscopic oxidizer crystals.

Result: The ignition temperature of the wood drops drastically. A simple spark, which would

normally scorch wood, can cause impregnated wood to flare instantly like a match head.

Incompatibility Logic Flow
The following diagram illustrates the decision logic for segregating Sodium Nitrate from

incompatible laboratory reagents.

New NaNO3 Inventory

Is the storage shelf WOOD?

REJECT: Wood impregnation risk.
Move to metal/inert shelving.

Yes

Are Reducing Agents nearby?
(e.g., Cyanides, Al powder, Hydrides)

No

SEGREGATE: Distance > 3m or
separate secondary containment.

Yes

Are Strong Acids nearby?
(e.g., HCl, H2SO4)

No

SEGREGATE: Risk of toxic
NOx fume generation.

Yes

SAFE STORAGE:
Cool, Dry, Inert Shelf
(Polypropylene/Steel)

No
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Figure 1: Storage segregation logic to prevent catalytic combustion and toxic gas generation.

Operational Protocols: Causality & Control
Protocol A: Weighing and Handling

Risk: Static discharge in the presence of combustible dusts (e.g., if weighing

immediately after weighing organic powders).

Procedure:

Use anti-static weighing boats.

Ensure the balance area is free of organic residue.

PPE: Nitrile gloves are sufficient for contact, but Safety Goggles (ANSI Z87.1) are

mandatory due to Eye Irritation Category 2A status [1].

Protocol B: Reaction Setup (Synthesis)
Risk: Runaway exotherm when mixed with reducing agents.

Procedure:

Thermostatic Control: Always use an active cooling bath (ice/water) during addition.

Order of Addition: Add the oxidizer (

) slowly to the solution, monitoring temperature. Never dump reducing agents into a bulk
pile of oxidizer.

pH Check: Avoid uncontrolled acidic environments, which can generate Nitrogen Oxides (

)—highly toxic reddish-brown gases [2].

Toxicological Mechanism: Methemoglobinemia
For drug development professionals handling high concentrations, ingestion or significant

absorption leads to a specific hematological toxicity: Methemoglobinemia.
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Mechanism of Action
Sodium Nitrate is reduced in the body (often by gut bacteria) to Sodium Nitrite (

). The nitrite ion oxidizes the Iron in hemoglobin from the Ferrous state (

) to the Ferric state (

).[4][5][6]

Normal Hemoglobin (

): Binds and transports Oxygen.

Methemoglobin (

): Cannot bind Oxygen.[5]

Clinical Consequence: "Chemical Asphyxiation." The blood is physically present, but cannot

carry oxygen.[5] Patient turns cyanotic (blue) despite breathing normal air [3].

NaNO3 Ingestion/Absorption Reduction to Nitrite (NO2-)
(GI Tract/Saliva)

Oxidation of Heme Iron
(Fe2+ -> Fe3+)

Methemoglobin Formation
(Cannot bind O2)

Hypoxia & Cyanosis
(Chocolate-colored blood)Intervention:

Methylene Blue

Reduces Fe3+ back to Fe2+

Click to download full resolution via product page

Figure 2: The toxicological pathway of Nitrate-induced Methemoglobinemia and the reversal

mechanism via Methylene Blue.

Emergency Response Architecture
Fire Fighting Strategy
CRITICAL ERROR: Using ABC (Dry Chemical) extinguishers on a large oxidizer fire.

Why it fails: Dry chemicals smother the fire.
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provides its own oxygen. The fire will continue to burn under the powder.

Correct Method:FLOODING QUANTITIES OF WATER.

Mechanism: Water cools the reaction below the decomposition temperature (

), stopping the release of oxygen [4].

Spill Management
Small Dry Spill: Sweep up carefully. Avoid creating dust.[1][7][8][9] Do not mix with sawdust

(combustible).

Wet Spill: Absorb with inert material (vermiculite or sand). Do not use paper towels or rags—

these will become flammable when dry.
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Figure 3: Decision matrix for Sodium Nitrate emergency response, prioritizing cooling over

smothering.

Waste Disposal (EPA & RCRA)
Sodium Nitrate waste is regulated.[2][10]

RCRA Code: D001 (Ignitable/Oxidizer characteristics).

Prohibition: NEVER dispose of solid nitrate in regular trash cans.

Disposal Path: Collect in a dedicated container labeled "Oxidizing Waste." Do not mix with

organic solvent waste streams (e.g., Acetone/Methanol waste), as this creates a potential

bomb [5].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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